Cas no 1260765-11-4 (2-(3,5-dimethylphenyl)propanenitrile)

• Product Name: 2-(3,5-dimethylphenyl)propanenitrile
• CAS No: 1260765-11-4
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 6343436
• PubChem ID: 55264459
• Update Time: 2025-06-07

2-(3,5-dimethylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)propanenitrile
• AKOS006306525
• EN300-1841652
• 1260765-11-4

• Inchi： 1S/C11H13N/c1-8-4-9(2)6-11(5-8)10(3)7-12/h4-6,10H,1-3H3
• InChI Key： SMOOFCKTFSMXGE-UHFFFAOYSA-N
• SMILES： N#CC(C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(3,5-dimethylphenyl)propanenitrile

2-(3,5-Dimethylphenyl)propanenitrile (CAS No. 1260765-11-4): An Overview of Its Structure, Properties, and Applications

2-(3,5-Dimethylphenyl)propanenitrile (CAS No. 1260765-11-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its 3,5-dimethylphenyl substituent and a propanenitrile functional group, which contribute to its distinct physical and chemical properties.

The molecular formula of 2-(3,5-dimethylphenyl)propanenitrile is C₁₁H₁₃N, with a molecular weight of approximately 163.22 g/mol. The compound is a colorless liquid at room temperature and has a characteristic odor. Its boiling point is around 200°C, and it is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane.

The 3,5-dimethylphenyl substituent in 2-(3,5-dimethylphenyl)propanenitrile imparts significant electronic effects to the molecule. The presence of the methyl groups on the phenyl ring increases the electron density on the aromatic system, which can influence the reactivity and stability of the compound. The propanenitrile group, on the other hand, provides a versatile functional handle for further chemical modifications and reactions.

In terms of synthetic routes, 2-(3,5-dimethylphenyl)propanenitrile can be prepared through various methods. One common approach involves the reaction of 3,5-dimethylbenzaldehyde with acetonitrile in the presence of a suitable catalyst. This reaction typically proceeds via a Knoevenagel condensation mechanism, followed by subsequent reduction steps to form the desired product. Recent advancements in catalytic systems have led to more efficient and environmentally friendly methods for synthesizing this compound.

The potential applications of 2-(3,5-dimethylphenyl)propanenitrile are diverse and promising. In the pharmaceutical industry, this compound has been explored as an intermediate in the synthesis of various drugs due to its ability to undergo selective functionalization reactions. For example, it can be used as a building block for synthesizing compounds with anti-inflammatory or analgesic properties.

In materials science, 2-(3,5-dimethylphenyl)propanenitrile has shown potential as a precursor for developing novel polymers and coatings. The presence of the nitrile group can be leveraged to introduce polar functionalities into polymer chains, enhancing their mechanical properties and thermal stability. Additionally, the 3,5-dimethylphenyl substituent can contribute to improved solubility and processability of these materials.

Recent research has also focused on the use of 2-(3,5-dimethylphenyl)propanenitrile in chemical synthesis as a versatile starting material for preparing complex molecules. Its reactivity profile makes it suitable for a wide range of transformations, including nucleophilic additions, cross-coupling reactions, and cycloadditions. These reactions can be tailored to produce a variety of functionalized products with high yields and selectivities.

In conclusion, 2-(3,5-dimethylphenyl)propanenitrile (CAS No. 1260765-11-4) is a valuable compound with a rich array of applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in areas such as pharmaceuticals, materials science, and synthetic chemistry. As new methodologies continue to emerge, the potential uses of this compound are likely to expand even further.